Cas no 40971-90-2 (1,2,3,6-Tetrahydrophthalic anhydride)
40971-90-2 structure
Product Name:1,2,3,6-Tetrahydrophthalic anhydride
CAS No:40971-90-2
MF:C8H8N4O2
MW:192.17472076416
CID:3161584
PubChem ID:102030693
Update Time:2025-04-21
1,2,3,6-Tetrahydrophthalic anhydride Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,6-Tetrahydrophthalic anhydride
- ethyl tetrazolo[1,5-a]pyridine-8-carboxylate
- ethyl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate
- 40971-90-2
- DTXSID701258398
-
- MDL: MFCD11975794
- Inchi: 1S/C8H8N4O2/c1-2-14-8(13)6-4-3-5-12-7(6)9-10-11-12/h3-5H,2H2,1H3
- InChI Key: HJPGXRQWRGMTBM-UHFFFAOYSA-N
- SMILES: C12=NN=NN1C=CC=C2C(OCC)=O
Computed Properties
- Exact Mass: 192.06472551Da
- Monoisotopic Mass: 192.06472551Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 69.4Ų
1,2,3,6-Tetrahydrophthalic anhydride Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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